Reactive blue 195
Description
Industrial Significance and Environmental Discharge of Reactive Dyes
Reactive dyes are integral to the textile, paper, and leather industries. neptjournal.comvipulorganics.com The textile industry is a major consumer of these dyes for coloring cellulosic fibers like cotton and rayon. vipulorganics.com However, the dyeing process is not entirely efficient, and a significant portion of the dye, estimated to be around 10-15%, does not fix to the fibers and is subsequently discharged into wastewater streams. mdpi.comscielo.br This inefficiency in the dyeing process leads to large volumes of colored effluents being released into the environment. nih.gov The annual global production of dyes is estimated to be around 700,000 tonnes, with a substantial amount ending up as industrial effluent. mdpi.comnih.gov
Environmental Persistence and Aesthetic Impact of Reactive Blue 195
Reactive dyes like RB 195 are designed to be stable and resistant to fading, which unfortunately also contributes to their environmental persistence. iwaponline.com Their complex aromatic structures make them resistant to biodegradation. orientjchem.org The presence of these dyes in water bodies, even at very low concentrations (less than 1 ppm), is highly visible and aesthetically displeasing. neptjournal.comorientjchem.org This coloration reduces light penetration into the water, which can inhibit the process of photosynthesis in aquatic plants, thereby disrupting the entire aquatic ecosystem. scielo.brfrontiersin.org The discharge of such effluents can lead to increased biochemical oxygen demand (BOD) and chemical oxygen demand (COD) in water bodies. mdpi.com
Limitations of Conventional Wastewater Treatment Technologies for this compound Removal
Conventional wastewater treatment plants, which typically employ physical and biological processes, are often ineffective at removing reactive dyes like RB 195. iwaponline.comencyclopedia.pub The stability and solubility of these dyes make them resistant to conventional biological treatment methods. iwaponline.com While physical methods like adsorption and coagulation-flocculation can be used, they often generate large amounts of sludge, creating a secondary pollution problem. scielo.brfrontiersin.org Chemical methods, such as those involving chlorine, can lead to the formation of potentially harmful byproducts. iwaponline.com Therefore, there is a clear need for more effective and environmentally friendly treatment technologies.
Research Imperatives for Advanced Remediation Strategies
The limitations of conventional treatment methods have spurred research into advanced remediation strategies for the removal of reactive dyes from wastewater. encyclopedia.pub These advanced oxidation processes (AOPs) include techniques like ozonation, photocatalysis, and electrochemical oxidation, which have shown promise in degrading the complex molecules of reactive dyes. iwaponline.comajbls.com Bioremediation, using microorganisms or enzymes that can break down the azo bonds, is another area of active research. encyclopedia.pubnih.gov The development of efficient, cost-effective, and sustainable technologies for the treatment of dye-containing wastewater is a critical research imperative to mitigate the environmental impact of the textile and other dye-utilizing industries. nih.govresearchgate.net
Properties
CAS No. |
135990-86-2 |
|---|---|
Molecular Formula |
C9H13N3OS |
Synonyms |
Reactive blue 195 |
Origin of Product |
United States |
Advanced Remediation Technologies for Reactive Blue 195 Removal from Aqueous Systems
Adsorption-Based Methodologies
Adsorption is a surface phenomenon where molecules of a substance (the adsorbate) accumulate on the surface of a solid or a liquid (the adsorbent). In the context of wastewater treatment, it is a highly effective method for capturing dye molecules from a solution. rsc.org The efficiency of adsorption depends on the physical and chemical characteristics of the adsorbent, such as its surface area, pore size distribution, and surface chemistry, as well as the operational conditions of the process. rsc.org
Development and Characterization of Novel Adsorbents
The quest for more efficient and economical adsorption processes has led to the development and characterization of a wide array of novel adsorbent materials. These range from commercially produced activated carbons to low-cost alternatives derived from agricultural and industrial wastes.
Activated carbon is a well-established adsorbent known for its high surface area and porous structure, making it highly effective for dye removal. iwaponline.com Research on the use of activated charcoal for the removal of Reactive Red 195 has demonstrated its high efficiency. interesjournals.orginteresjournals.org In one study, the optimal conditions for dye removal using activated charcoal were an adsorbent dosage of 1.25 g, a temperature of 30°C, and an agitation time of 75 minutes for an initial dye concentration of 200 mg/L, achieving approximately 96% removal. interesjournals.org The adsorption process was found to be feasible, as indicated by a negative Gibbs free energy (-3.051 KJ/mol at 30°C). interesjournals.orginteresjournals.org The process fits well with both Freundlich and Langmuir isotherm models, suggesting a favorable adsorption process. interesjournals.org
Table 1: Adsorption of Reactive Red 195 using Activated Charcoal
| Parameter | Value | Reference |
|---|---|---|
| Adsorbent | Activated Charcoal | interesjournals.orginteresjournals.org |
| Optimal Adsorbent Dose | 1.25 g | interesjournals.org |
| Optimal Temperature | 30°C | interesjournals.org |
| Optimal Agitation Time | 75 minutes | interesjournals.org |
| Initial Dye Concentration | 200 mg/L | interesjournals.org |
| Percentage Removal | ~96% | interesjournals.org |
| Gibbs Free Energy (ΔG°) | -3.051 KJ/mol | interesjournals.orginteresjournals.org |
| Kinetic Model | Lagergren first-order | interesjournals.orginteresjournals.org |
| Isotherm Model | Freundlich and Langmuir | interesjournals.org |
Polymer-based adsorbents, particularly those derived from biopolymers like chitosan (B1678972), are gaining attention due to their biodegradability and the presence of functional groups that can bind with dye molecules. Cross-linked chitosan/oxalic acid hydrogels have been synthesized and proven to be highly efficient for the adsorption of Reactive Red 195. bohrium.com The modification with oxalic acid, an eco-friendly cross-linking agent, enhances the chemical stability of the chitosan hydrogel at low pH values. bohrium.com The adsorption mechanism is primarily based on electrostatic interactions between the protonated amino groups of chitosan and the anionic dye molecules. bohrium.com
Table 2: Adsorption of Reactive Red 195 using Cross-linked Chitosan/Oxalic Acid Hydrogels
| Parameter | Value | Reference |
|---|---|---|
| Adsorbent | Cross-linked Chitosan/Oxalic Acid Hydrogel (ChOxb) | bohrium.com |
| Maximum Removal Percentage | 90.6% | bohrium.com |
| Optimal pH | 4 | bohrium.com |
| Initial Dye Concentration | 300 mg/L | bohrium.com |
| Maximum Adsorption Capacity (Qm) | 110.7 mg/g | bohrium.com |
| Isotherm Model | Redlich-Peterson | bohrium.com |
The integration of metal oxide nanoparticles with other materials can significantly enhance their adsorptive properties. A novel adsorbent created from sunflower husks coated with copper oxide nanoparticles (CSFH) has shown remarkable efficiency in removing Reactive Red 195. uobaghdad.edu.iq The coating with copper oxide nanoparticles was found to greatly improve the surface and structural properties of the sunflower husks, leading to a high removal efficiency of 98% under optimal conditions. uobaghdad.edu.iq
Table 3: Adsorption of Reactive Red 195 using Copper Oxide Nanoparticle-Coated Sunflower Husks
| Parameter | Value | Reference |
|---|---|---|
| Adsorbent | Copper Oxide Nanoparticle-Coated Sunflower Husks (CSFH) | uobaghdad.edu.iq |
| Removal Efficiency | 98% | uobaghdad.edu.iq |
| Optimal Contact Time | 180 min | uobaghdad.edu.iq |
| Optimal pH | 7 | uobaghdad.edu.iq |
The utilization of agricultural and industrial waste as raw materials for adsorbents presents a dual benefit of waste valorization and low-cost water treatment. Several such materials have been investigated for the removal of Reactive Red 195.
Dried Soybean Leaves: Chemically modified with acetic acid, dried soybean leaves have been used as a low-cost adsorbent for RR195. deswater.com The highest removal efficiency of 97.8% was achieved at a pH of 1 and a temperature of 50°C. deswater.com
Al-Based Waterworks Sludge: Calcined Al-based waterworks sludge has been successfully reused as an adsorbent for RR195. pjoes.com The study found that the adsorption capacity was enhanced by calcination, with 800°C being the optimal temperature. pjoes.com
Sunflower Husks: As mentioned earlier, sunflower husks, when coated with copper oxide nanoparticles, serve as an excellent adsorbent for RR195. uobaghdad.edu.iq
Lotus (B1177795) Leaf Powder: Lotus leaf powder chemically modified with dimethylamine (B145610) (DMA-LLP) has been shown to be an effective biosorbent for RR195, with a maximum monolayer adsorption capacity of 131.5 mg/g. bohrium.com
Table 4: Adsorption of Reactive Red 195 using Various Waste-Derived Adsorbents
| Adsorbent | Modification | Max. Removal / Capacity | Optimal pH | Reference |
|---|---|---|---|---|
| Dried Soybean Leaves | Acetic Acid | 97.8% removal | 1 | deswater.com |
| Al-Based Waterworks Sludge | Calcination at 800°C | Adsorption capacity increases with initial dye concentration | Independent of initial pH | pjoes.com |
| Sunflower Husks | Coated with Copper Oxide Nanoparticles | 98% removal | 7 | uobaghdad.edu.iq |
| Lotus Leaf Powder | Dimethylamine | 131.5 mg/g capacity | 2 | bohrium.com |
Metal Oxide Nanocomposites (e.g., TiO2-ZnO, Cobalt Hydroxide-Supported)
Optimization of Adsorption Parameters for Reactive Red 195
The efficiency of the adsorption process is highly dependent on several operational parameters. Optimizing these parameters is crucial for maximizing dye removal.
pH: The pH of the solution is a critical factor, as it affects the surface charge of the adsorbent and the ionization of the dye molecules. For many adsorbents, such as modified soybean leaves and lotus leaf powder, a low pH (acidic medium) is favorable for the removal of the anionic Reactive Red 195 dye. deswater.combohrium.com This is because at low pH, the adsorbent surface becomes positively charged, which enhances the electrostatic attraction with the anionic dye. However, for some materials like copper oxide-coated sunflower husks, a neutral pH of 7 was found to be optimal. uobaghdad.edu.iq In the case of calcined waterworks sludge, the adsorption was found to be almost independent of the initial solution pH. pjoes.com
Temperature: The effect of temperature varies depending on the adsorbent and the nature of the adsorption process. For activated charcoal, a lower temperature of 30°C was found to be optimal. interesjournals.org In contrast, for modified soybean leaves, the removal efficiency increased with temperature, indicating an endothermic process. deswater.com
Initial Dye Concentration: Generally, the adsorption capacity increases with an increase in the initial dye concentration, as it provides a greater driving force for the mass transfer of dye molecules from the solution to the adsorbent surface. deswater.compjoes.com However, the percentage of dye removal may decrease at higher concentrations due to the saturation of available active sites. deswater.com
Adsorbent Dosage: Increasing the adsorbent dose typically leads to a higher percentage of dye removal because of the greater availability of adsorption sites. deswater.com However, the adsorption capacity (amount of dye adsorbed per unit mass of adsorbent) may decrease. deswater.com
Effect of pH, Initial Dye Concentration, and Adsorbent Dose
The efficiency of removing reactive dyes through adsorption is influenced by several key operational parameters, including the pH of the solution, the initial concentration of the dye, and the dosage of the adsorbent used.
The pH of the solution is a critical factor in the adsorption of reactive dyes. For instance, in the removal of Reactive Red 195 (RR 195), a related azo dye, the highest removal efficiency of 97.8% was achieved at a pH of 1. deswater.com Similarly, for the adsorption of another reactive blue dye, the maximum removal efficiency was observed at a solution pH of 2. kirj.ee The pH affects the surface charge of the adsorbent and the ionization of the dye molecule, thereby influencing the electrostatic interactions between them. bohrium.com
The initial concentration of the dye also plays a significant role. An increase in the initial dye concentration from 5 to 40 mg L–1 led to an increase in the adsorption capacity from 2.2 to 9.2 mg g–1, while the removal rate decreased from 88% to 45.8%. deswater.com This is because at lower concentrations, there are more available active sites on the adsorbent for a given amount of dye. wordpress.com As the dye concentration increases, these sites become saturated, leading to a decrease in the percentage of dye removed. wordpress.comnih.gov
The adsorbent dose is another crucial parameter. Increasing the adsorbent dosage generally leads to a higher percentage of dye removal due to the greater availability of active sites. kirj.ee However, the amount of dye adsorbed per unit mass of the adsorbent may decrease. For example, the adsorption of RR 195 decreased from 15.32 to 2.29 mg g–1 as the adsorbent dose was increased from 0.25 to 3 g L–1. deswater.com
Table 1: Effect of pH, Initial Dye Concentration, and Adsorbent Dose on Reactive Dye Removal
| Parameter | Condition | Effect on Removal Efficiency | Adsorption Capacity | Source |
|---|---|---|---|---|
| pH | pH 1 | 97.8% removal of RR 195 | - | deswater.com |
| pH 2 | 81.65% removal of a reactive blue dye | 8.17 mg/g | kirj.ee | |
| pH 4 | 45.67% removal of a reactive blue dye | 4.57 mg/g | kirj.ee | |
| Initial Dye Concentration | 5 mg/L RR 195 | 88% | 2.2 mg/g | deswater.com |
| 40 mg/L RR 195 | 45.8% | 9.2 mg/g | deswater.com | |
| 25 mg/L RR 195 | Highest removal rate | - | nih.gov | |
| 150 mg/L RR 195 | Lowest removal rate | - | nih.gov | |
| Adsorbent Dose | 0.25 g/L for RR 195 | - | 15.32 mg/g | deswater.com |
| 3 g/L for RR 195 | - | 2.29 mg/g | deswater.com | |
| 1 g/L for a reactive blue dye | 81.65% | - | kirj.ee | |
| 2.5 g/L for a reactive blue dye | 88.56% | - | kirj.ee |
Influence of Temperature and Contact Time
Temperature and contact time are also pivotal in the adsorption process of reactive dyes.
The temperature of the solution can influence the adsorption process in several ways. An increase in temperature can enhance the removal rate of the dye. For RR 195, the removal rate increased from 82.5% at 25°C to 97.8% at 50°C. deswater.com This suggests that the adsorption process is endothermic, where higher temperatures favor the adsorption. deswater.combohrium.com This could be due to an increase in the number of available binding sites or a higher affinity of these sites for the dye at elevated temperatures. deswater.com
Contact time is the duration for which the adsorbent is in contact with the dye solution. Initially, the rate of adsorption is typically rapid due to the abundance of available active sites on the adsorbent's surface. For instance, over 30% of a 100 ppm solution of RR-195 was adsorbed within the first 45 minutes. As these sites get occupied, the rate of adsorption slows down and eventually reaches equilibrium. The optimal contact time for the removal of RR 195 by calcined marble powder was found to be 20 minutes.
Table 2: Influence of Temperature and Contact Time on Reactive Dye Removal
| Parameter | Condition | Effect on Removal Efficiency | Source |
|---|---|---|---|
| Temperature | 25°C for RR 195 | 82.5% | deswater.com |
| 50°C for RR 195 | 97.8% | deswater.com | |
| 30°C for RR-195 | ~23% removal in 30 mins | ||
| 60°C for RR-195 | ~27% removal in 30 mins | ||
| Contact Time | 20 minutes for RR 195 | Optimum time for removal | |
| 30 minutes for RR 195 | Optimum time for removal | ||
| 45 minutes for RR-195 | >30% removal of 100ppm solution |
Advanced Oxidation Processes (AOPs)
Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic and inorganic pollutants from water and wastewater by oxidation through reactions with hydroxyl radicals (·OH). iwaponline.com These processes are considered highly effective for the degradation of recalcitrant compounds like reactive dyes. iwaponline.comwordpress.com
Photocatalytic Degradation
Photocatalytic degradation is an AOP that utilizes a semiconductor photocatalyst and a light source to generate hydroxyl radicals. wordpress.com This method has shown great potential for the destruction of dye compounds. wordpress.com
Among various semiconductor photocatalysts, Titanium dioxide (TiO2) is widely used due to its high photocatalytic activity, chemical stability, non-toxicity, and low cost. orientjchem.orgmdpi.com It is effective in degrading dyes like RR 195 under UV light. wordpress.com The efficiency of TiO2-based photocatalysis is dependent on operational conditions such as catalyst loading, initial dye concentration, and solution pH. wordpress.com
Zinc oxide (ZnO) nanoparticles are another effective semiconductor photocatalyst for dye removal. nih.gov ZnO nanoparticles, both in spherical and rod shapes, have been used to degrade dyes under UV and visible light. nih.gov Composites of ZnO with other materials, such as polyacrylonitrile (B21495) nanofibers, have shown improved adsorption capacity for dyes like Reactive Blue 19 and RR 195. researchgate.netscholarsportal.info Studies have also explored the use of TiO2-ZnO nanocomposites, which can enhance photocatalytic activity. orientjchem.org
The fundamental mechanism of photocatalysis involves the generation of an electron-hole pair upon the absorption of a photon with energy equal to or greater than the bandgap of the semiconductor photocatalyst. nih.govnih.gov When a semiconductor like TiO2 is irradiated, an electron is promoted from the valence band to the conduction band, leaving a hole in the valence band. nih.gov
These electron-hole pairs can then initiate redox reactions. The holes can react with water molecules or hydroxide (B78521) ions adsorbed on the catalyst surface to produce highly reactive hydroxyl radicals (·OH). rsc.orgresearchgate.net The electrons in the conduction band can react with molecular oxygen to form superoxide (B77818) radical anions (O2·−), which can further lead to the formation of more hydroxyl radicals. frontiersin.org
These hydroxyl radicals are powerful, non-selective oxidizing agents that can attack the dye molecules, leading to their degradation. rsc.orgiwaponline.com The oxidation process breaks down the complex aromatic structure of the dye into smaller, less harmful compounds, and can ultimately lead to complete mineralization into carbon dioxide, water, and inorganic ions. mdpi.comiwaponline.com
The Photo-Fenton process is an AOP that combines Fenton's reagent (ferrous ions and hydrogen peroxide) with UV light. This process enhances the production of hydroxyl radicals, leading to a more efficient degradation of organic pollutants. ascelibrary.com The photo-Fenton process has been shown to be highly effective in decolorizing and degrading reactive dyes, including Reactive Blue 19. ascelibrary.comresearchgate.net For instance, a color reduction of 97.5% was achieved for Reactive Blue 19 under optimal conditions using the photo-Fenton process. ascelibrary.com
UV-activated oxidation systems, such as UV/H2O2, also rely on the generation of hydroxyl radicals from the photolysis of hydrogen peroxide under UV irradiation. ascelibrary.com This method has demonstrated significant color removal efficiency for reactive dyes. ascelibrary.com In a study comparing different AOPs for the removal of RR 195, the photo-Fenton process showed a higher removal efficiency (98.5% in 20 minutes) compared to the UV/ZnO process (70.5% in 60 minutes). epa.gov The combination of UV light with an oxidizing agent like hydrogen peroxide or a catalyst system like Fenton's reagent can significantly accelerate the degradation of persistent organic pollutants. scielo.br
Mechanisms of Hydroxyl Radical Generation and Dye Oxidation
Ozonation and Sonocatalytic Approaches
While the provided search results primarily focus on electrochemical methods, it is worth noting that ozonation and sonocatalytic processes are also advanced oxidation processes that can be applied for the degradation of reactive dyes. For instance, a study on the decolorization of C.I. Reactive Blue 19 found that ozone-enhanced electrocoagulation was effective. mdpi.com
Biological Degradation and Bioremediation
Biological methods offer an environmentally friendly and cost-effective alternative for the treatment of textile wastewater containing reactive dyes. These processes utilize the metabolic activity of microorganisms to break down the complex dye molecules.
Microbial Decolorization by Isolated Strains
The ability of various microbial strains to decolorize and degrade reactive dyes has been extensively studied. This approach involves isolating specific microorganisms with high decolorizing capabilities and utilizing them in bioremediation processes.
Several bacterial species have been identified for their potential to decolorize and degrade Reactive Blue 195 and other reactive dyes. These include:
Enterococcus casseliflavus
Klebsiella pneumoniae
Rhodopseudomonas palustris
Bacillus species
Streptomyces
Georgenia sp.
Staphylococcus caprae
The mechanisms of bacterial decolorization can involve either enzymatic degradation, where enzymes like azoreductases break the azo bonds (-N=N-) that are responsible for the color of many reactive dyes, or biosorption, where the dye molecules are adsorbed onto the surface of the bacterial cells.
Bacterial Biodegradation (e.g., Enterococcus casseliflavus, Klebsiella pneumoniae, Rhodopseudomonas palustris, Bacillus species, Streptomyces, Georgenia sp., Staphylococcus caprae)
Enzymatic Decolorization
Enzymatic treatment offers a more specific and often more rapid alternative to whole-cell bioremediation. By isolating the active enzymes, it is possible to target the dye molecules directly, without the complexities of maintaining a living microbial culture. The primary enzymes investigated for the degradation of azo dyes like this compound are oxidoreductases, including peroxidases, laccases, and azoreductases.
Horseradish peroxidase (HRP) has been a focal point of research for the degradation of various dyes, including this compound. scielo.br HRP, in the presence of hydrogen peroxide, catalyzes the oxidation of the dye, leading to the breakdown of its chromophoric structure and thus, decolorization.
Research has shown that the efficiency of HRP in degrading RB 195 is highly dependent on several operational parameters. Studies indicate a relatively low degradation efficiency under certain standard conditions, with one study reporting a 7.00% degradation at 30°C and a 7.0% degradation at pH 4 within one hour. scielo.br However, the presence of electrolytes, such as sodium chloride, has been observed to significantly enhance the degradation, increasing it from 7% to 31%. scielo.br This suggests that the ionic composition of the wastewater can play a crucial role in the efficacy of the enzymatic treatment.
A notable synergistic effect has been observed when RB 195 is present in a mixture with other dyes. For instance, in a solution containing both RB 195 and Reactive Blue 21, the degradation of RB 195 increased from 31% to 60%. scielo.br This highlights the complex interactions that can occur in real-world textile effluents.
Interactive Data Table: Horseradish Peroxidase Degradation of this compound
| Parameter | Condition | Degradation Efficiency (%) | Reference |
| Temperature | 30 °C | 7.00 ± 0.05 | scielo.br |
| pH | 4.0 | 7.00 ± 0.002 | scielo.br |
| Electrolyte | With NaCl | 31 | scielo.br |
| Dye Mixture | With Reactive Blue 21 | 60 | scielo.br |
Laccases, another class of oxidoreductive enzymes commonly sourced from fungi like Trametes versicolor, have demonstrated broad specificity towards a variety of phenolic compounds and dyes. While the decolorization of reactive dyes by immobilized laccase has been noted, specific research detailing the performance and kinetics of laccase with this compound is limited. scielo.br
Azoreductases are enzymes that specifically catalyze the reductive cleavage of azo bonds (-N=N-), which are the primary chromophores in azo dyes. This process typically occurs under anaerobic conditions and results in the formation of colorless aromatic amines. While azoreductases are crucial in the microbial degradation of many azo dyes, dedicated studies on the isolation and application of azoreductases for the specific degradation of this compound are not widely reported in the available literature.
A significant challenge in the practical application of enzymatic treatment is the cost and stability of free enzymes in solution. Biocatalyst immobilization, where enzymes are confined or localized on an inert support material, is a key strategy to overcome these limitations. Immobilization can enhance enzyme stability across a wider range of pH and temperatures, and most importantly, allows for the easy recovery and reuse of the enzyme, thereby improving the economic feasibility of the process.
While the concept is well-established, and studies have shown that using immobilized enzymes like polyphenoloxidase can increase decolorization efficiency from 82% (for soluble enzyme) to 95% for real effluents, specific data on immobilization techniques and reactor performance for enzymes targeting this compound are not well-documented. scielo.br The development of efficient bioreactors that incorporate these immobilized enzymes is a critical next step for scaling up this technology for industrial wastewater treatment.
Azoreductases and Laccases
Microbial Consortia and Sequential Anaerobic/Aerobic Systems
The complete mineralization of complex azo dyes often requires a combination of different metabolic capabilities. Microbial consortia, or mixed cultures of different microorganisms, can be more effective than single-species cultures because they can carry out a wider range of metabolic activities.
A common and effective strategy for dye degradation is the use of sequential anaerobic/aerobic systems. In this two-stage process, the dye-containing wastewater is first treated under anaerobic conditions. In this oxygen-depleted environment, anaerobic or facultative anaerobic bacteria utilize their azoreductase enzymes to break the azo bonds, leading to decolorization. However, this reductive cleavage often results in the formation of aromatic amines, which can be toxic and require further treatment.
The effluent from the anaerobic stage is then subjected to an aerobic treatment. In this oxygen-rich environment, aerobic microorganisms degrade the aromatic amines, ideally leading to their complete mineralization into carbon dioxide, water, and inorganic salts. Despite the proven efficacy of this sequential approach for various azo dyes, specific research detailing its application, the composition of microbial consortia used, and the degradation efficiency for this compound is not available in the reviewed literature.
Metabolic Pathways and Biochemical Transformation Mechanisms
Understanding the metabolic pathways and biochemical transformation mechanisms is fundamental to optimizing bioremediation processes and assessing the environmental fate of the degradation products. The breakdown of an azo dye like this compound is a multi-step process.
For enzymatic degradation by peroxidases or laccases, the process is oxidative. The enzyme catalyzes the formation of highly reactive free radicals from the dye molecule, which then undergo a series of complex reactions, leading to the destruction of the chromophore.
In microbial degradation, the initial step under anaerobic conditions is the reductive cleavage of the azo bond by azoreductases, as described previously. The subsequent aerobic degradation of the resulting aromatic amines involves enzymes such as monooxygenases and dioxygenases, which hydroxylate the aromatic rings, making them susceptible to ring-opening and further metabolism through central metabolic pathways like the Krebs cycle.
Elucidating the precise metabolic pathway for this compound would require sophisticated analytical techniques, such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared Spectroscopy (FTIR), to identify the intermediate and final degradation products. Currently, there is a lack of specific studies in the public domain that have mapped out the complete metabolic pathway for the biodegradation of this compound.
Hybrid and Integrated Treatment Systems
The removal of recalcitrant pollutants like this compound (RB 195) from wastewater often proves challenging for single-treatment methodologies. Conventional biological processes may struggle with the non-biodegradable nature of such synthetic dyes, while physical and chemical methods can have drawbacks like high operational costs or the generation of secondary pollutants. ijesd.orgdeswater.com To overcome these limitations, research has increasingly focused on hybrid and integrated systems that combine different treatment modalities to achieve higher efficiency, improved cost-effectiveness, and greater environmental compatibility. juniperpublishers.com
Synergistic Effects of Combined Physical, Chemical, and Biological Methods
Hybrid treatment systems leverage the strengths of individual physical, chemical, and biological processes to create a synergistic effect, where the combined efficiency is greater than the sum of the individual parts. Typically, a chemical or physical process is used as a pre-treatment to break down the complex and recalcitrant structure of the dye molecule into simpler, more biodegradable intermediates. These intermediates can then be effectively mineralized by a subsequent biological treatment step.
Similarly, the Fenton oxidation process, an advanced oxidation process (AOP) involving hydrogen peroxide and ferrous ions, can be coupled with biological treatment. The highly reactive hydroxyl radicals (•OH) generated during the Fenton reaction can degrade complex dye molecules. Research involving the treatment of wash-off wastewater containing C.I. Reactive Red 195 showed that the Fenton process could achieve 95% color removal at an acidic pH of 3. iwaponline.com Such a process converts the non-biodegradable dye into intermediates that are more amenable to conventional biological treatment. mlsu.ac.in
Enzymatic degradation also showcases synergistic potential. In a study treating a mixture of hydrolyzed Reactive Blue 21 and Reactive Red 195 with horseradish peroxidase, the removal efficiency for RR 195 increased from 31% when treated alone to 60% when present in the mixture with RB 21. scielo.br This suggests that the presence of one dye can enhance the enzymatic degradation of another, a crucial finding for treating mixed-dye industrial effluents.
Table 1: Research Findings on Hybrid Treatment Systems for Reactive Dyes
| Reactive Dye(s) | Hybrid Method | Key Findings | Reference |
|---|---|---|---|
| Reactive Red 120, Reactive Green 19, Reactive Black 5 | Ozonation + Biological Treatment | Ozonation pre-treatment produced biodegradable by-products, significantly improving subsequent COD removal by biological treatment (up to 88.6% total COD removal). | ijesd.org |
| Hydrolyzed textile azo dye | Ozonation + Biological Treatment | Combined process effectively removed COD and color, demonstrating that ozonation enhances the biodegradability of the dye. | juniperpublishers.com |
| C.I. Reactive Red 195 | Fenton Oxidation | Achieved 95% color removal in 30 minutes at pH 3, rendering the wastewater suitable for reuse in subsequent washing cycles. | iwaponline.com |
| C.I. Reactive Red 195 | Ozonation | Achieved almost 100% decolorization. The process improved the BOD₅/COD ratio, making the effluent more suitable for subsequent biological treatment. | |
| Reactive Blue 21 & Reactive Red 195 | Enzymatic Degradation (Horseradish Peroxidase) | A synergistic effect was observed. RR 195 removal increased from 31% (alone) to 60% (in mixture). RB 21 removal increased from 79% to 81%. | scielo.br |
| Reactive Red 195 & Reactive Blue 19 | Photocatalysis (TiO₂-ZnO) | The rate of degradation decreased at higher dye concentrations. The process followed a first-order kinetic model. | orientjchem.org |
Membrane Filtration Integration with Degradation Processes
Integrated treatment systems combine processes into a single, compact unit to enhance efficiency. The integration of membrane filtration with various degradation processes is a particularly promising strategy for treating dye-laden wastewater. In these systems, the membrane not only provides a physical barrier for separating the treated effluent from pollutants but also plays an active role in the degradation process itself.
Membrane Bioreactors (MBRs) are a well-established example of an integrated system, coupling biological treatment with membrane filtration (typically microfiltration or ultrafiltration). koreascience.kr The membrane replaces the need for a secondary clarifier, allowing for much higher concentrations of microbial biomass (mixed liquor suspended solids) and resulting in a smaller footprint and higher efficiency in degrading organic matter. researchgate.net In the context of dye wastewater, the MBR can retain both the microorganisms and the non-degraded dye molecules, providing a longer residence time for the biological agents to act upon the dye. A study on a submerged membrane bioreactor treating a model textile wastewater with a reactive azo-dye (Novacron blue FNG) demonstrated high COD removal (94-98%), although color removal was more variable (30-80%). koreascience.krresearchgate.net
Photocatalytic Membrane Reactors (PMRs) represent another advanced integrated system. In a PMR, a photocatalyst (like Titanium dioxide, TiO₂) is immobilized on or suspended within the membrane module. As the contaminated water is passed through the system, the membrane retains the dye molecules, ensuring they remain in close proximity to the photocatalyst. When irradiated with UV or visible light, the catalyst generates reactive oxygen species that degrade the dye. This integration prevents the loss of the photocatalyst and ensures high degradation efficiency. Hybrid approaches combining MBRs and PMRs are considered highly efficient for treating high-color and mixed-dye effluents. iwaponline.com
Nanofiltration (NF) is a pressure-driven membrane process that can be considered an integrated separation and concentration process. NF membranes have a pore size that allows them to reject divalent salts and larger organic molecules, such as dyes, while allowing monovalent salts and water to pass through. Studies have demonstrated that NF is highly effective for reactive dye removal, with rejection rates often exceeding 99%. bioline.org.brscispace.com In one study, a nanofiltration membrane achieved up to 99.7% removal for a reactive blue dye and approximately 100% COD removal, proving it is well-suited for treating textile wastewater with high dye and salt concentrations. bioline.org.brscispace.com
A more recent innovation is the Reactive Electrochemical Membrane (REM) , which functions as both a filter and an electrode. envguide.com By applying a low-level electric current, the membrane surface can generate oxidizing species (like hydroxyl radicals) that degrade pollutants and simultaneously mitigate membrane fouling, a major operational challenge in membrane filtration. envguide.comanr.fr This technology combines physical separation with in-situ electrochemical oxidation in a single unit.
Table 2: Research Findings on Integrated Membrane Systems for Reactive Dye Removal
| Reactive Dye(s) | Integrated System | Key Findings | Reference |
|---|---|---|---|
| Reactive Azo-Dye (Novacron blue FNG) | Submerged Membrane Bioreactor (SMBR) | Achieved 94-98% COD removal and 30-80% color removal. Concluded that SMBR can be used for large-scale textile wastewater treatment. | koreascience.krresearchgate.net |
| General Reactive Dyes | Photocatalytic Membrane Reactor (PMR) | Hybrid approaches combining MBR and PMR are considered efficient for high-color and mixed-dye effluents. | iwaponline.com |
| Reactive Blue Dye | Nanofiltration (NF) | Achieved up to 99.7% color removal at various pressures and ~100% COD removal. | bioline.org.brscispace.com |
| Reactive Red 195, Reactive Blue 222, Reactive Yellow 145 | Adsorption on Polyaniline-Chitosan Membrane | The composite membrane showed higher adsorption efficiency for reactive dyes compared to plain chitosan, corresponding to the Freundlich isotherm model. | scientific.net |
| General Pollutants | Reactive Electrochemical Membrane (REM) | Technology uses a low-level current to control membrane fouling and oxidize organic compounds simultaneously, enhancing filtration efficiency. | envguide.comanr.fr |
Kinetic, Isotherm, and Mechanistic Studies of Reactive Blue 195 Interaction and Degradation
Adsorption Kinetics Modeling
Adsorption kinetics describe the rate at which an adsorbate is removed from a solution by an adsorbent. Modeling kinetic data helps to understand the adsorption process and identify the rate-limiting steps.
The pseudo-first-order and pseudo-second-order models are commonly used to analyze adsorption kinetic data. The pseudo-first-order model assumes that the rate of adsorption is proportional to the concentration of the adsorbate in the solution. The pseudo-second-order model, on the other hand, assumes that the rate of adsorption is proportional to the square of the number of unoccupied adsorption sites on the adsorbent.
Studies on the adsorption of Reactive Blue 19 onto various adsorbents have shown different kinetic behaviors. For instance, the adsorption of Reactive Blue 19 onto a calix tandfonline.comarene-based adsorbent followed the pseudo-second-order kinetic model acs.orgresearchgate.netx-mol.net. Similarly, the adsorption of Reactive Blue 19 onto calcined Al-based waterworks sludge was best described by the pseudo-second-order kinetic model, suggesting that chemical adsorption was the rate-controlling step pjoes.com. The pseudo-second-order model also provided a good fit for the adsorption of Reactive Blue 19 on activated carbon sciencepublishinggroup.comkirj.ee. In some cases, the pseudo-first-order equation provided the best description for the adsorption kinetics of Reactive Red 195 (a related reactive dye) onto cobalt hydroxide-supported polystyrene waste tandfonline.comtandfonline.combohrium.com. The pseudo-first-order model was also found to fit the kinetics of photocatalytic degradation of Reactive Red 195 bibliotekanauki.pl.
The pseudo-second-order kinetic model often exhibits higher correlation coefficient (R²) values compared to the pseudo-first-order model for Reactive Blue 19 adsorption onto certain materials, indicating its better applicability in describing the adsorption process kirj.eemdpi.com. This suggests that the adsorption might involve valence forces through sharing or exchange of electrons between the adsorbent and the dye molecules pjoes.com.
Table 1: Representative Kinetic Parameters for Reactive Blue 19 Adsorption
| Adsorbent | Kinetic Model | k₁ (min⁻¹) | k₂ (g/mg·min) | qₑ,cal (mg/g) | R² | Reference |
| Calix tandfonline.comarene-based adsorbent | Pseudo-Second-Order | - | - | - | - | acs.orgresearchgate.netx-mol.net |
| Calcined Al-based waterworks sludge | Pseudo-Second-Order | - | - | - | High | pjoes.com |
| Activated Carbon | Pseudo-Second-Order | - | - | - | High | sciencepublishinggroup.comkirj.ee |
| Nano-Carbon Adsorbent | Pseudo-Second-Order | - | - | - | 0.997 | mdpi.com |
| Wheat Bran | Pseudo-Second-Order | - | - | - | > 0.99 | nih.gov |
| Jujube Stems Powder | Pseudo-Second-Order | - | - | - | - | who.int |
| Co-electrospun nanofibers (Zein/nylon-6) | Pseudo-Second-Order | - | - | 10.32 | - | preprints.org |
Note: Parameter values vary depending on the specific adsorbent and experimental conditions.
Adsorption can involve several steps, including film diffusion (mass transfer of adsorbate from the bulk solution to the external surface of the adsorbent) and intraparticle diffusion (movement of adsorbate within the pores of the adsorbent) researchgate.netarabjchem.org. The intraparticle diffusion model, also known as the Weber-Morris model, can help determine if intraparticle diffusion is the rate-limiting step.
Pseudo-First-Order and Pseudo-Second-Order Models
Adsorption Isotherm Analysis
Adsorption isotherms describe the equilibrium relationship between the concentration of the adsorbate in the bulk solution and the amount of adsorbate adsorbed onto the adsorbent at a constant temperature. Analyzing adsorption isotherms provides information about the adsorption capacity of the adsorbent and the nature of the adsorption process.
The Langmuir and Freundlich models are two widely used adsorption isotherm models. The Langmuir model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites ekb.eg. It suggests that once a site is occupied, no further adsorption can occur at that site. The Freundlich model, on the other hand, is an empirical model that describes multilayer adsorption on heterogeneous surfaces acs.orgekb.eg.
For Reactive Blue 19 adsorption, the applicability of these models varies depending on the adsorbent. The Freundlich isotherm model was found to better describe the adsorption of Reactive Blue 19 onto calix tandfonline.comarene-based adsorbent, suggesting multilayer adsorption acs.orgresearchgate.netx-mol.net. Similarly, the Freundlich model was better matched than the Langmuir model for the adsorption of Reactive Red 195 (and Reactive Yellow 176) onto calcined Al-based waterworks sludge, indicating a heterogeneous surface and multilayer adsorption pjoes.com. The Freundlich isotherm also showed a good fit for Reactive Blue 19 adsorption onto natural and modified wheat straw sciencepublishinggroup.comlongdom.org.
In contrast, the Langmuir model provided the best fit for Reactive Blue 19 adsorption onto activated carbon in some studies sciencepublishinggroup.comlongdom.orgneptjournal.com. For Reactive Red 195 adsorption onto modified rice husk, both Langmuir and Freundlich models fitted well, but the Freundlich equation showed a better fit with a higher correlation coefficient sci-int.com. The Langmuir model was found to fit the adsorption of Reactive Red 195 onto modified switchgrass biochar researchgate.net. For Reactive Red 195 adsorption onto modified lychee peels, the Langmuir isotherm model provided a good fit, suggesting monolayer adsorption bohrium.comresearchgate.net.
The Langmuir model provides the maximum monolayer adsorption capacity (Qm), which represents the theoretical maximum amount of adsorbate that can be adsorbed per unit mass of adsorbent. The Freundlich model includes a constant 'n', where values of n > 1 generally indicate favorable adsorption longdom.org.
Table 2: Representative Isotherm Parameters for Reactive Blue 19 Adsorption
| Adsorbent | Isotherm Model | Qm (mg/g) | KF ((mg/g)(L/mg)¹/ⁿ) | 1/n | R² | Reference |
| Calix tandfonline.comarene-based adsorbent | Freundlich | - | - | - | - | acs.orgresearchgate.netx-mol.net |
| Calcined Al-based waterworks sludge | Freundlich | - | - | 0.39-0.69 | High | pjoes.com |
| Activated Carbon | Langmuir | - | - | - | Best | sciencepublishinggroup.comlongdom.orgneptjournal.com |
| Natural Wheat Straw | Freundlich | - | - | 1.25 | - | sciencepublishinggroup.comlongdom.org |
| Modified Wheat Straw | Freundlich | - | - | 0.67 | - | sciencepublishinggroup.comlongdom.org |
| Modified Rice Husk (RR195) | Freundlich | - | 8.739 | - | 0.992 | sci-int.com |
| Modified Switchgrass Biochar (RR195) | Langmuir | - | - | - | Best | researchgate.net |
| Modified Lychee Peels (RR195) | Langmuir | 144.9* | - | - | > 0.9899 | bohrium.comresearchgate.net |
| Jujube Stems Powder | Langmuir | - | - | - | Best | who.int |
| Metallurgical Dust | Freundlich | - | - | - | Best | researchgate.net |
Maximum monolayer sorption capacity at 298 K. bohrium.comresearchgate.net
The Redlich-Peterson and Sips isotherm models are three-parameter models that combine aspects of both the Langmuir and Freundlich models chimicatechnoacta.rud-nb.info. The Redlich-Peterson model can be applied to both homogeneous and heterogeneous systems and is useful over a wide range of adsorbate concentrations chimicatechnoacta.ru. The Sips model is a combination of the Langmuir and Freundlich models and is often used to describe adsorption on heterogeneous surfaces d-nb.infosci-hub.se.
Studies have utilized these models to analyze Reactive Blue 19 adsorption data. For the adsorption of Reactive Blue 19 onto residual bauxite (B576324) residue, the Freundlich model demonstrated outstanding fitting accuracy compared to other models, including Redlich-Peterson and Sips, suggesting adsorption on a heterogeneous surface mdpi.com. The Redlich-Peterson and Sips models have shown better applicability than two-parameter models like Langmuir and Freundlich in describing the adsorption of other dyes on activated carbons d-nb.info. For Reactive Red 195 adsorption onto reactive graphene, the Redlich-Peterson isotherm was reported to fit the equilibrium data best researchgate.net.
The Dubinin–Radushkevich (D–R) model is another isotherm model that is generally applied to express the adsorption mechanism with a Gaussian energy distribution onto a heterogeneous surface ekb.eg. It is often used to determine the mean free energy of adsorption, which can provide insights into whether the adsorption is physical or chemical in nature researchgate.net.
The D-R model has been applied in studies involving Reactive Blue 19. The adsorption mechanism of Reactive Blue 19 onto a calix tandfonline.comarene-based adsorbent was analyzed using the D-R isotherm acs.orgresearchgate.netx-mol.net. For Reactive Red 195 adsorption onto modified soybean leaves, the D-R model, along with the Langmuir model, obeyed the adsorption behavior deswater.com. The D-R model has also been used to interpret the adsorption of Reactive Blue 19 onto metallurgical dust researchgate.net. The mean energy of sorption calculated from the D-R equation can indicate the type of adsorption; values between 8 and 16 kJ/mol suggest chemical sorption, while values below 8 kJ/mol indicate physical sorption researchgate.net. For metallurgical dust, the estimated values of the parameter E from the non-linear D-R equation were above 8 kJ/mol, suggesting chemical sorption researchgate.net.
Redlich-Peterson and Sips Isotherm Models
Thermodynamic Investigations of Reactive Blue 195 Adsorption and Degradation
Thermodynamic studies provide crucial insights into the feasibility, spontaneity, and energy changes associated with the adsorption and degradation processes of this compound. These investigations typically involve calculating key thermodynamic parameters such as enthalpy change (ΔH°), entropy change (ΔS°), and Gibbs free energy change (ΔG°).
Enthalpy, Entropy, and Gibbs Free Energy Changes
The changes in enthalpy (ΔH°), entropy (ΔS°), and Gibbs free energy (ΔG°) are fundamental to understanding the energy balance and disorder changes during the interaction and degradation of this compound.
For adsorption processes, a negative value of ΔG° indicates that the adsorption is a spontaneous process under the studied conditions, while a positive value suggests it is non-spontaneous. The magnitude of ΔG° provides an indication of the driving force of the adsorption. A more negative ΔG° signifies a more favorable and spontaneous adsorption. Studies on the adsorption of Reactive Blue 19 onto various adsorbents, such as coconut shell based activated carbon and cobalt hydroxide-supported polystyrene waste particles, have reported negative ΔG° values, confirming the spontaneity and feasibility of the adsorption process asthafoundation.intandfonline.com. The Gibbs free energy change often decreases with increasing temperature, suggesting that higher temperatures can enhance the spontaneity of the adsorption for certain adsorbents jcsp.org.pk.
The enthalpy change (ΔH°) reveals whether the process is endothermic (absorbs heat, ΔH° > 0) or exothermic (releases heat, ΔH° < 0). For this compound adsorption, positive ΔH° values have been observed in several studies, indicating that the adsorption is an endothermic process asthafoundation.injcsp.org.pkresearchgate.netresearchgate.net. This suggests that increasing the temperature can lead to an increase in the amount of dye adsorbed, as observed in some experiments asthafoundation.injcsp.org.pkresearchgate.net. The magnitude of ΔH° can also provide clues about the nature of the adsorption; values typically less than 84 kJ/mol suggest a physical adsorption process, while higher values can indicate chemisorption jcsp.org.pk.
The entropy change (ΔS°) reflects the degree of randomness or disorder at the solid-solution interface during the process. A positive ΔS° value indicates an increase in randomness, which can be attributed to the displacement of water molecules from the adsorbent surface by dye molecules or structural changes in the adsorbent asthafoundation.injcsp.org.pkresearchgate.net. This increased randomness at the solid/solution interface during the stabilization of reactive dyes onto adsorption active sites has been reported for RB195 adsorption uobaghdad.edu.iq.
Here is an example of thermodynamic parameters reported for the adsorption of Reactive Blue 19 on coconut shell based activated carbon:
| Parameter | Value (kJ/mol or kJ/mol K) | Citation |
| ΔH° | 7.771 | asthafoundation.in |
| ΔS° | 0.035 | asthafoundation.in |
| ΔG° | Negative values | asthafoundation.in |
Another study on the adsorption of Reactive Red 195 (a similar reactive dye) onto coacervated chitosan (B1678972) particles reported the following thermodynamic parameters:
| Parameter | Value (kJ/mol or kJ/mol K) | Temperature (K) | Citation |
| ΔH° | > 0 (Endothermic) | - | researchgate.net |
| ΔS° | > 0 (Positive) | - | researchgate.net |
| ΔG° | < 0 (Negative) | 318 | researchgate.net |
These findings consistently suggest that the adsorption of this compound is often a spontaneous and endothermic process, accompanied by an increase in entropy.
Spontaneity and Energy Requirements of Processes
The spontaneity of this compound interaction and degradation processes is primarily determined by the sign of the Gibbs free energy change (ΔG°). As discussed, a negative ΔG° signifies a spontaneous process, meaning it can occur without external energy input under the given conditions. The adsorption of this compound onto various materials has consistently been shown to be spontaneous, as evidenced by negative ΔG° values across different studies asthafoundation.intandfonline.comjcsp.org.pkresearchgate.netuobaghdad.edu.iq.
For degradation processes, such as biodegradation or photodegradation, the spontaneity and energy requirements depend on the specific mechanism and conditions. While thermodynamic studies on RB195 degradation specifically are less prevalent in the provided results compared to adsorption, the principles of thermodynamics still apply. Spontaneous degradation processes would exhibit a negative ΔG°. Energy requirements for non-spontaneous processes would need to be supplied, for example, through enzymatic activity in biodegradation tandfonline.comnih.govmdpi.com or light energy in photodegradation researchgate.netresearcher.life.
The endothermic nature of RB195 adsorption (positive ΔH°) indicates that the process requires energy input in the form of heat to proceed more favorably asthafoundation.injcsp.org.pkresearchgate.netresearchgate.net. This is why increasing temperature often enhances the adsorption capacity asthafoundation.injcsp.org.pkresearchgate.net. In contrast, exothermic processes (negative ΔH°) release energy. The energy requirements for degradation processes vary significantly depending on the chemical bonds being broken and the catalysts or microorganisms involved. For instance, the reductive cleavage of azo bonds in biodegradation requires reducing agents, implying an energy transfer process tandfonline.comnih.govmdpi.com.
Fundamental Mechanisms of Dye Interaction with Treatment Media
The removal and degradation of this compound involve a variety of interaction mechanisms with different treatment media, including adsorption onto solid surfaces and chemical or biological breakdown. Understanding these fundamental mechanisms is crucial for designing effective treatment strategies.
Electrostatic Interactions and Ion Exchange
Electrostatic interactions play a significant role in the adsorption of charged dye molecules like this compound onto the surface of adsorbents. This compound is an anionic dye, meaning it carries a negative charge in aqueous solutions due to the presence of sulfonate groups neptjournal.comscirp.org. The surface charge of the adsorbent is highly dependent on the pH of the solution neptjournal.comscirp.orgfrontiersin.orgrsc.org.
At pH values where the adsorbent surface is positively charged, strong electrostatic attraction occurs between the anionic dye molecules and the adsorbent, facilitating adsorption scirp.orgfrontiersin.orgrsc.org. Conversely, at pH values where the adsorbent surface is negatively charged, electrostatic repulsion can hinder adsorption scirp.orgfrontiersin.org. For adsorbents with negatively charged functional groups, electrostatic repulsion between the adsorbent and anionic RB195 can occur mdpi.com. However, even in such cases, other interactions like π-π stacking and hydrogen bonding can still contribute to adsorption mdpi.com.
Ion exchange is another mechanism closely related to electrostatic interactions. It involves the exchange of ions between the dye molecules and the charged functional groups on the adsorbent surface frontiersin.orgrsc.orgnih.gov. For anionic dyes like this compound, this can involve the exchange of dye anions with other anions present on the adsorbent surface or in the solution frontiersin.org. The efficiency of ion exchange is influenced by the pH and the concentration of competing ions in the solution scirp.orgnih.gov.
Studies have indicated that electrostatic attraction is a major mechanism for the adsorption of reactive dyes, including RB195, particularly on adsorbents with favorable surface charges scirp.orgmdpi.comsemanticscholar.org.
Surface Complexation and π–π Interactions
π–π interactions occur between aromatic rings in the dye molecule and aromatic or graphitic structures on the adsorbent surface rsc.orgmdpi.commdpi.comsemanticscholar.orgresearchgate.netrsc.org. This compound contains aromatic structures as part of its anthraquinone (B42736) backbone neptjournal.com. Adsorbents with extended π systems, such as activated carbon or materials containing aromatic rings, can engage in π–π stacking interactions with the dye molecules, contributing to adsorption mdpi.commdpi.comsemanticscholar.orgresearchgate.netrsc.org. These interactions are considered significant in the adsorption of RB195, even in the presence of electrostatic repulsion mdpi.com.
Research suggests that a combination of electrostatic interactions, π–π stacking, and potentially hydrogen bonding contributes to the adsorption of this compound onto various materials mdpi.commdpi.com.
Reductive Cleavage of Azo Bonds
The degradation of azo dyes like this compound often involves the reductive cleavage of the azo bond (-N=N-) tandfonline.comnih.govmdpi.comijcmas.comresearchgate.net. This is a key step in the biological and some chemical degradation processes, leading to the decolorization of the dye.
In biological treatment, microorganisms, particularly bacteria, produce enzymes like azoreductases that catalyze the reductive cleavage of the azo bond tandfonline.comnih.govmdpi.comijcmas.com. This process typically occurs under anaerobic or microaerophilic conditions and involves the transfer of electrons to the azo bond, breaking it and forming colorless aromatic amines tandfonline.comnih.govmdpi.comijcmas.comresearchgate.net. These aromatic amines can be potentially toxic and may require further degradation under aerobic conditions tandfonline.comnih.govmdpi.comijcmas.com. The reductive cleavage is often the initial and rate-limiting step in the biodegradation of azo dyes nih.gov.
The mechanism involves the sequential transfer of four electrons to the azo linkage tandfonline.com. Azoreductases require reducing agents such as NADH or NADPH to facilitate this electron transfer nih.govmdpi.com. The presence of oxygen can inhibit the activity of some azoreductases by competing for these reducing agents nih.govmdpi.com.
While the provided search results specifically mention the reductive cleavage of azo bonds for azo dyes in general and Reactive Red 195 (a related dye) tandfonline.comnih.govmdpi.comresearchgate.net, the principle is directly applicable to this compound due to its azo structure. This enzymatic reduction is a primary mechanism for the biological decolorization of this compound in wastewater treatment tandfonline.comnih.govmdpi.comijcmas.comresearchgate.net.
Oxidative Degradation Pathways and Radical Reactions
The oxidative degradation of Reactive Blue 19 (RB19) has been extensively studied using various Advanced Oxidation Processes (AOPs). These processes are characterized by the generation of highly reactive species, primarily hydroxyl radicals (•OH), which are potent oxidants capable of degrading recalcitrant organic pollutants like reactive dyes mdpi.commdpi.comnih.gov. Besides hydroxyl radicals, other reactive oxygen species (ROS) such as sulfate (B86663) radicals (SO₄•⁻), hydroperoxyl radicals (HO₂•), and superoxide (B77818) radicals (O₂•⁻) can also be involved, depending on the specific AOP employed mdpi.comnih.gov.
The degradation of RB19 through oxidative pathways typically involves several key reactions initiated by these radicals. These reactions can include hydrogen abstraction, hydroxylation addition, and electron transfer mdpi.com. The effectiveness of different AOPs in degrading RB19 has been investigated, including photocatalysis, electrochemical oxidation, ozonation, and sonochemical methods orientjchem.orguminho.ptresearchgate.netbiotechrep.irwhiterose.ac.uk.
In photocatalytic degradation, semiconductor materials like titanium dioxide (TiO₂) are commonly used. When exposed to UV light, TiO₂ generates electron-hole pairs. The holes in the valence band can react with water or hydroxide (B78521) ions to produce hydroxyl radicals, while the electrons in the conduction band can react with oxygen to form superoxide radicals nih.govacs.org. Studies on the photocatalytic degradation of RB19 using TiO₂-ZnO nanoparticles have shown that the process follows first-order kinetics orientjchem.org. The degradation rate can be influenced by parameters such as catalyst loading, initial dye concentration, and solution pH orientjchem.orgwordpress.com. For instance, increasing catalyst loading initially enhances degradation, while higher dye concentrations can decrease the degradation rate orientjchem.orgwordpress.com. The optimal pH for photocatalytic degradation of similar reactive dyes with TiO₂ has been reported to be in the acidic range wordpress.com.
Electrochemical oxidation is another AOP applied to RB19 degradation. This method can involve direct anodic oxidation or indirect oxidation through electro-generated reactive species like hydroxyl radicals or reactive chlorine species ajbls.comsci-hub.se. Studies using graphite (B72142) electrodes for the electrochemical oxidation of Reactive Red 195 (a similar reactive dye) have shown high color removal efficiency under optimized conditions, including pH and current density ajbls.com. The mechanism can involve the generation of hydroxyl radicals on the anode surface ajbls.com.
Ozonation, which utilizes ozone (O₃) as an oxidant, can also degrade reactive dyes. Ozone can react directly with dye molecules or decompose to form hydroxyl radicals, particularly at higher pH values dbc.wroc.pl. While direct ozonation can be effective for decolorization by breaking double bonds, the formation of hydroxyl radicals through ozone decomposition contributes to further degradation juniperpublishers.com. Studies on the ozonation of Reactive Red 195 have indicated that the process follows pseudo-first-order kinetics and is influenced by factors such as initial pH and dye concentration researchgate.netrhhz.net. Acidic conditions have been found to favor the degradation of Reactive Red 195 by ozonation researchgate.netrhhz.net. However, ozonation may not always lead to complete mineralization, and further treatment might be necessary for the degradation of intermediate products researchgate.netmdpi.com.
Sonochemical processes, involving the use of ultrasound, can also contribute to the degradation of organic pollutants. Ultrasound irradiation of water can lead to the formation of cavitation bubbles, and their collapse generates localized high temperatures and pressures, resulting in the decomposition of water molecules into reactive radicals like H• and •OH biotechrep.irnih.gov. Combining sonochemistry with other AOPs, such as electrochemistry or Fenton processes, can enhance the generation of hydroxyl radicals and improve degradation efficiency biotechrep.irmdpi.com.
Research findings highlight the importance of radical reactions in the oxidative degradation of RB19 across various AOPs. The specific degradation pathways and intermediate products formed depend on the type of reactive species generated and the reaction conditions researchgate.netsci-hub.se. Identifying these intermediates and understanding the reaction mechanisms is crucial for evaluating the efficiency of the treatment process and assessing the potential toxicity of the degradation products researchgate.netsci-hub.se.
Studies investigating the degradation of similar anthraquinone dyes have provided insights into potential radical attack mechanisms. For instance, theoretical studies on the degradation of an azo dye by hydroxyl radicals suggest initial association between the radical and functional groups, leading to the formation of pre-reaction complexes rsc.org. Radical addition to double bonds and C-N cleavage are also proposed pathways rsc.org. While specific detailed radical reaction pathways for RB19 are complex and depend on the AOP used, the general principle involves the attack of highly reactive radicals on the dye molecule, leading to bond cleavage and the formation of smaller, potentially less harmful, intermediate compounds mdpi.commdpi.com.
Here are some representative data points from research on the oxidative degradation of reactive dyes, which illustrate typical findings in this area.
These examples demonstrate the effectiveness of various oxidative processes in degrading reactive dyes, including those structurally similar to RB19. The high removal efficiencies observed are attributed to the powerful oxidizing action of the radicals generated during these processes.
Compound Names and PubChem CIDs:
Analytical Methodologies for Reactive Blue 195 Process Monitoring and Metabolite Characterization
Spectrophotometric Quantification of Reactive Blue 195 Decolorization (UV-Vis)
Ultraviolet-Visible (UV-Vis) spectrophotometry is a primary and straightforward method for quantifying the decolorization of this compound in aqueous solutions. This technique relies on measuring the decrease in absorbance at the dye's maximum wavelength (λmax), which corresponds to its chromophore. The λmax for this compound is consistently reported in the visible region of the electromagnetic spectrum.
The decolorization percentage is a key metric derived from UV-Vis analysis and is calculated using the initial and final absorbance values of the dye solution. This allows for the real-time monitoring of the degradation process under various experimental conditions.
| Parameter | Value | Reference |
| Maximum Absorbance (λmax) | 542 nm | qucosa.de |
| Maximum Absorbance (λmax) | 540 nm | neptjournal.com |
| Maximum Absorbance (λmax) | 530 nm | academicjournals.org |
Studies have demonstrated the use of UV-Vis spectrophotometry to monitor the decolorization of RB 195 by various bacterial strains and treatment processes. For instance, the decolorization by Enterococcus casseliflavus was monitored by observing the decrease in absorbance at 540 nm. neptjournal.com Similarly, the photocatalytic degradation of RB 195 using a TiO2-ZnO nanocomposite was tracked by measuring the change in absorbance at 542 nm. orientjchem.org In another study, the biodegradation by Rhodopseudomonas palustris was followed by measuring the absorbance at 530 nm. academicjournals.org The disappearance of the peak in the visible region signifies the breakdown of the dye's chromophore, indicating successful decolorization. niscpr.res.in
Chromatographic Separation and Identification of Degradation Products
While UV-Vis spectrophotometry confirms color removal, it does not provide information about the nature of the degradation products. Chromatographic techniques are essential for separating the complex mixture of metabolites formed during the breakdown of this compound.
High-Performance Liquid Chromatography (HPLC) is a powerful tool for separating and identifying the non-volatile and semi-volatile compounds produced during the degradation of this compound. By comparing the chromatograms of the original dye with those of the treated samples, researchers can confirm the transformation of the parent molecule and identify new peaks corresponding to its metabolites.
Different retention times between the original dye and the degradation products indicate the formation of new chemical species. For example, in a study on the biodegradation of RB 195 by Enterococcus casseliflavus, the HPLC profile of the dye showed major peaks at retention times of 4.598 min and 11.988 min, while the degradation products exhibited major peaks at 7.629 min and 18.892 min. neptjournal.com Similarly, the degradation by Georgenica sp. resulted in metabolites with distinct retention times compared to the parent dye. niscpr.res.in
The selection of the mobile phase and the type of column, typically a reverse-phase column like C18, are critical for achieving good separation of the analytes. academicjournals.org
| Organism/Process | Dye Retention Time (min) | Metabolite Retention Time(s) (min) |
| Enterococcus casseliflavus | 4.598, 11.988 | 7.629, 18.892 |
| Georgenica sp. | 1.58, 1.95, 2.96 | 2.933, 3.019, 3.371, 3.520 |
| Enterococcus faecalis | 1.58, 1.95, 2.25, 2.96 | 2.56, 2.78 |
| Bacillus cereus | 1.58, 1.95, 2.25, 2.96 | 3.008, 3.851 |
| Micrococcus glutamicus | 1.58, 1.95, 2.25, 2.96 | 2.933, 3.019 |
| Pseudomonas aeruginosa | 1.58, 1.95, 2.25, 2.96 | 2.923, 3.008, 3.477, 3.573, 3.797 |
Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice for identifying volatile and semi-volatile degradation products, particularly the aromatic amines that can be formed from the reductive cleavage of the azo bonds in this compound. sciensage.info These aromatic amines are often more toxic than the parent dye, making their detection and identification a critical aspect of process monitoring.
The procedure typically involves extracting the metabolites from the treated solution, often followed by a derivatization step to increase the volatility and thermal stability of the analytes for GC analysis. ut.ac.ir The separated compounds are then identified based on their mass spectra by comparison with spectral libraries like NIST. tandfonline.com Studies have used GC-MS to identify various metabolites from the degradation of RB 195, including benzene, acetic acid, 2-Methoxy-4-vinyl phenol, and 3, 5-bis (1, 1-Dimethyl ethyl) phenol. tandfonline.com The identification of such compounds provides crucial insights into the degradation pathway.
High-Performance Liquid Chromatography (HPLC)
Spectroscopic Characterization of Adsorbents and Transformed Compounds
Spectroscopic techniques provide valuable information about the functional groups present in the dye molecule and the adsorbent materials, as well as changes in surface morphology of the adsorbent.
Fourier Transform Infrared (FTIR) spectroscopy is used to identify the functional groups present in the this compound molecule and to track the changes in these groups during degradation or adsorption processes. The FTIR spectrum of the original dye shows characteristic peaks corresponding to its various chemical bonds. neptjournal.comacademicjournals.org
During biodegradation or adsorption, the disappearance of certain peaks and the appearance of new ones in the FTIR spectrum of the treated sample or the adsorbent confirm the transformation of the dye. For example, a noticeable difference between the FTIR spectra of RB 195 and its metabolites indicates biodegradation. neptjournal.com The disappearance of the N=N stretching peak is a strong indicator of azo bond cleavage. academicjournals.org When used for analyzing adsorbents, FTIR can reveal the functional groups involved in the binding of the dye. bohrium.com
| Functional Group | Wavenumber (cm⁻¹) - Before Degradation/Adsorption | Wavenumber (cm⁻¹) - After Degradation/Adsorption | Reference |
| N-H, O-H, aromatic =C-H stretching | 3328-3650 | Disappeared | academicjournals.org |
| N=N stretching | 1550 | Disappeared | academicjournals.org |
| S=O stretching (sulfide and sulphone) | 1375.917 | Absent | neptjournal.com |
| C=C stretching (aromatic) | 1636.740 | Present (in metabolites) | neptjournal.com |
| N-H stretching (amines) | 3444 | - | tandfonline.com |
| N=N stretching | 1620 | - | tandfonline.com |
| Aromatic C=C stretching | 1554 | - | tandfonline.com |
Scanning Electron Microscopy (SEM) coupled with Energy Dispersive X-ray Spectroscopy (EDS) is a powerful technique for characterizing the surface of adsorbents used for this compound removal. SEM provides high-resolution images of the adsorbent's surface morphology, revealing its texture and porosity. yuntech.edu.tw
After the adsorption of RB 195, changes in the surface morphology can be observed, often showing the dye molecules covering the adsorbent surface. yuntech.edu.tw EDS analysis complements SEM by providing the elemental composition of the surface. The appearance of elements specific to the dye molecule, such as sulfur, on the surface of the adsorbent after the adsorption process provides direct evidence of the dye's presence. bohrium.comyuntech.edu.tw This confirms that the removal mechanism is indeed adsorption.
X-ray Diffraction (XRD) Analysis
X-ray Diffraction (XRD) is a powerful non-destructive technique used to analyze the crystalline structure of materials. It provides information on the crystal phases, lattice parameters, and crystallite size. In the context of this compound, XRD is primarily used to characterize the adsorbents and catalysts before and after the dye removal process.
Several studies have utilized XRD to investigate the materials employed in the degradation of reactive dyes. For instance, in a study on the removal of Reactive Red 195 (a structurally similar dye), XRD was used to characterize a synthesized Ag-doped Fe-ZSM-5@TiO2 nanocomposite. The analysis confirmed the presence of the Fe-ZSM-5 crystal phase and the anatase form of TiO2, along with the diffraction pattern of silver, indicating the successful synthesis of the composite material. nih.gov Similarly, XRD patterns of a TiO2-ZnO nanocomposite used for the degradation of both Reactive Red 195 and Reactive Blue 19 showed characteristic peaks for the anatase phase of TiO2 and the zincite phase of ZnO. orientjchem.org
The crystalline nature of adsorbents can also be assessed using XRD. For example, the modification of lychee peel powder for the adsorption of Reactive Red 195 resulted in changes to its crystalline structure, which were observed through XRD patterns. bohrium.com In another study, XRD analysis of Al-based waterworks sludge, both in its raw form and after calcination at 800°C for the removal of Reactive Red 195 and Reactive Yellow 176, revealed that the materials were largely amorphous, with some crystalline phases of SiO2 and AlPO4 present. pjoes.com
The crystal structure of catalysts used in the ozonation of Reactive Red 195 has also been examined. An XRD analysis of a Co/Al2O3-CeO2 catalyst showed diffraction peaks corresponding to γ-Al2O3, cobalt species, and CeO2, confirming the composition of the catalyst. mdpi.com
Table 1: XRD Analysis of Materials for Reactive Dye Removal
| Material | Dye | Key XRD Findings | Reference |
| Ag-doped Fe-ZSM-5@TiO2 | Reactive Red 195 | Confirmed presence of Fe-ZSM-5 crystal phase, TiO2 anatase form, and Ag diffraction pattern. | nih.gov |
| TiO2-ZnO nanocomposite | Reactive Red 195, Reactive Blue 19 | Showed characteristic peaks for anatase TiO2 and zincite ZnO. | orientjchem.org |
| GTMAC-modified lychee peel powder | Reactive Red 195 | Revealed changes in the crystalline nature of the lychee peel powder after modification. | bohrium.com |
| Al-based waterworks sludge (raw and calcined) | Reactive Red 195, Reactive Yellow 176 | Indicated a largely amorphous structure with some crystalline SiO2 and AlPO4. | pjoes.com |
| Co/Al2O3-CeO2 catalyst | Reactive Red 195 | Showed diffraction peaks for γ-Al2O3, cobalt species, and CeO2. | mdpi.com |
| TiO2 nanoparticles | Reactive Red 195 | Characterized the crystalline structure of the synthesized nanoparticles. | researchgate.netnih.gov |
| Ag/TiO2/Fe3O4 nanocomposite | Reactive Red 195 | Evaluated the structural properties of the photocatalyst. | proquest.com |
| Fe-Al doped cellulose | Reactive Red 21, Reactive Blue 19 | Recorded the XRD pattern to understand the structural details of the adsorbent. | rsc.org |
Advanced Material Characterization Techniques (e.g., BET, TG/DTA, TEM)
Beyond XRD, a suite of advanced techniques is essential for a comprehensive understanding of the materials used in this compound remediation. These include Brunauer-Emmett-Teller (BET) surface area analysis, Thermogravimetric/Differential Thermal Analysis (TG/DTA), and Transmission Electron Microscopy (TEM).
Brunauer-Emmett-Teller (BET) Analysis
BET analysis is crucial for determining the specific surface area, pore volume, and pore size distribution of adsorbent materials. A larger surface area generally translates to more available sites for dye adsorption.
In a study on the adsorption of reactive dyes, including Reactive Red 195, using cationic surfactant-modified coffee husk biochar, BET analysis was performed. semanticscholar.org The modified coffee husk (MCH) exhibited a high BET surface area of 557.4 m²/g and was classified as a mesoporous material. semanticscholar.org Similarly, for the removal of Reactive Red 195, the surface area of lychee peel powder was found to increase significantly after modification, as confirmed by BET analysis. bohrium.com Papaya peel biomass used for the degradation of RR-195 was found to have a surface area of 6.066 m²/g, a pore volume of 0.008 cm³/g, and an average pore diameter of 2.526 nm. tandfonline.com
Thermogravimetric/Differential Thermal Analysis (TG/DTA)
TG/DTA provides information about the thermal stability and composition of materials by measuring changes in mass as a function of temperature. This is particularly useful for understanding the degradation behavior of adsorbents and catalysts.
For instance, the thermogravimetric analysis of papaya peels used for RR-195 decolorization showed a significant weight loss with increasing temperature, indicating the thermal degradation of the biomass. tandfonline.com Specifically, a 10.58% weight loss was observed between 30 K and 150 K due to dehydration, and a rapid 30.82% weight loss between 207 K and 330 K was attributed to the thermo-oxidative degradation of the peels. tandfonline.com In another study, TG/DTA was used alongside other techniques to characterize TiO2 nanoparticles for the adsorption of Reactive Red 195. researchgate.netnih.gov
Transmission Electron Microscopy (TEM)
TEM is a high-resolution imaging technique that allows for the visualization of the morphology, size, and structure of nanomaterials. nanoscience.com It is invaluable for confirming the synthesis of nanoparticles and observing their interaction with dye molecules.
TEM has been employed to characterize TiO2 nanoparticles synthesized for the removal of Reactive Red 195, providing insights into their size and shape. researchgate.netnih.gov The technique is also fundamental in nanomedicine for characterizing the physicochemical properties of nanoparticles and studying their interactions with biological systems at an ultrastructural level. nih.govnih.gov The versatility of TEM allows for various imaging modes and the collection of crystallographic information from nano-sized regions. nanoscience.com
Table 2: Advanced Characterization of Materials for Reactive Dye Removal
| Technique | Material | Dye | Key Findings | Reference |
| BET | Modified Coffee Husk (MCH) | Reactive Red 195 | Surface area: 557.4 m²/g; Pore diameter: 22.9 Å; Pore volume: 0.3192 cm³/g. Classified as mesoporous. | semanticscholar.org |
| BET | Papaya Peel Biomass | Reactive Red 195 | Surface area: 6.066 m²/g; Pore volume: 0.008 cm³/g; Average pore diameter: 2.526 nm. | tandfonline.com |
| BET | GTMAC-modified lychee peel powder | Reactive Red 195 | Significant increase in surface area after modification. | bohrium.com |
| BET | Dimethylamine-modified lotus (B1177795) leaf powder | Reactive Red 195 | Characterized the material as having a mesoporous structure. | bohrium.com |
| TG/DTA | Papaya Peels | Reactive Red 195 | Showed significant weight loss with increasing temperature, indicating thermal degradation. | tandfonline.com |
| TG/DTA | TiO2 nanoparticles | Reactive Red 195 | Used for the characterization of the synthesized nanoparticles. | researchgate.netnih.gov |
| TEM | TiO2 nanoparticles | Reactive Red 195 | Characterized the size and morphology of the synthesized nanoparticles. | researchgate.netnih.gov |
| TEM | Ag/TiO2/Fe3O4 nanocomposite | Reactive Red 195 | Evaluated the structural properties of the photocatalyst. | proquest.com |
Ecotoxicological Assessment of Reactive Blue 195 Transformation Products and Treated Effluents
Evaluation of Detoxification Efficacy through Biotoxicity Assays (e.g., Seed Germination Tests)
Biotoxicity assays are crucial tools for evaluating the effectiveness of detoxification processes. These tests use living organisms to assess the toxicity of chemical substances. Seed germination tests, in particular, are widely employed to determine the phytotoxicity of dye effluents and their degradation products.
In a study on the biodegradation of Reactive Red 195 (a structurally similar azo dye), the toxicity of the untreated dye and its degraded metabolites were tested on the germination of Phaseolus mungo (black gram) and Triticum aestivum (wheat) seeds. The results clearly demonstrated the toxic effects of the untreated dye, as evidenced by stunted radicle and plumule growth. In contrast, the biodegraded metabolites showed no inhibition of growth, indicating that the degradation process successfully detoxified the dye. neptjournal.com
Similarly, another study investigating the degradation of Reactive Red 195-A by Staphylococcus hominis subsp. hominis DSM 20328 conducted phytotoxicity tests which revealed that the produced metabolites were less toxic than the original dye. researchgate.net The germination of Phaseolus aureus seeds was enhanced when exposed to the degraded products, further supporting the detoxification efficacy of the bacterial treatment. researchgate.net
The following table summarizes the findings from a phytotoxicity study on Reactive Red 195 and its degraded metabolites.
Table 1: Effect of Reactive Red 195 and its Degraded Metabolites on Seed Germination
| Test Organism | Treatment | Radicle Length (cm) | Plumule Length (cm) |
|---|---|---|---|
| P. mungo | Control | 3.3 | 1.8 |
| Untreated Dye | 0.4 | 0.2 | |
| Degraded Metabolites | 3.0 | 1.6 | |
| T. aestivum | Control | 2.7 | 1.2 |
| Untreated Dye | 0.3 | 0.2 | |
| Degraded Metabolites | 2.5 | 1.2 |
Data sourced from a study on the biodegradation of Reactive Red 195 by Enterococcus casseliflavus RDB_4. neptjournal.com
These findings underscore the importance of biological treatment methods in not only decolorizing dye effluents but also in significantly reducing their toxicity to plants.
Analysis of Intermediate Metabolite Formation and their Environmental Repercussions
The breakdown of complex azo dyes like Reactive Blue 195 can produce various intermediate compounds, primarily aromatic amines. neptjournal.com These intermediates can be colorless but may pose a greater environmental and health risk than the parent dye itself, as many aromatic amines are known to be toxic, mutagenic, and carcinogenic. mdpi.compjoes.com
During the biodegradation of Reactive Red 195-A, a related azo dye, several intermediate metabolites have been identified through techniques like gas chromatography-mass spectrometry (GC-MS). These included compounds such as naphthalene, naphthalen-1-ol, 1, 3, 5 triazinan-2-one, α-ketoglutaric acid, aniline, and benzene. researchgate.net The formation of such aromatic amines is a common step in the anaerobic degradation of azo dyes. mdpi.com
The environmental repercussions of these intermediates are significant. Aromatic amines can persist in the environment and are often more mobile in soil and water than the original dye molecules. Their potential for bioaccumulation and toxicity to aquatic organisms and humans is a major concern. mdpi.com Therefore, treatment processes must be designed to not only break the azo bond responsible for the color but also to further degrade these potentially harmful aromatic intermediates. mdpi.commdpi.com
Confirmation of Complete Mineralization and Non-Toxic End Products
The ultimate goal of any effective dye degradation process is complete mineralization, which is the breakdown of complex organic molecules into simple, non-toxic inorganic compounds such as carbon dioxide (CO₂), water (H₂O), and mineral salts. mdpi.com This ensures that no harmful intermediates are released into the environment.
Studies on the biodegradation of similar reactive dyes have demonstrated the potential for complete mineralization. For instance, the bacterium Rhodopseudomonas palustris 51ATA was found to completely mineralize Reactive Red 195 under anaerobic conditions. academicjournals.org The disappearance of the dye's characteristic peaks in HPLC chromatograms, along with the absence of new peaks corresponding to persistent intermediates, confirmed the complete breakdown of the dye. academicjournals.org
Furthermore, toxicity assays on the final treated effluent are essential to confirm the formation of non-toxic end products. As mentioned earlier, seed germination tests and other biotoxicity assays using organisms like brine shrimp (Artemia salina) can be used to assess the toxicity of the final effluent. neptjournal.comresearchgate.net A lack of toxicity in the final treated water provides strong evidence that the degradation process has led to complete mineralization and the formation of environmentally benign products. neptjournal.comnih.gov
Process Modeling, Optimization, and Reactor Design for Reactive Blue 195 Treatment
Statistical Optimization of Operational Parameters (e.g., pH, Temperature, Concentrations)
Optimizing operational parameters such as pH, temperature, and reactant concentrations is critical for maximizing the removal efficiency of Reactive Blue 195 from wastewater. Studies on the treatment of reactive dyes, including those structurally similar to this compound, highlight the significant impact of these factors. iwaponline.comniscpr.res.in
For instance, research on the decolorization of Reactive Red 195 (a related reactive dye) by Georgenia sp. CC-NMPT-T3 found optimal decolorization at pH 7.0 and a temperature of 40 °C. niscpr.res.in Similarly, investigations into the adsorption of Reactive Blue 19 (also closely related to this compound) and Reactive Red 218 using maize silk determined optimal adsorption capacities under specific conditions, including a pH of 2.0 and a temperature of 25 °C. iwaponline.com Another study focusing on the decolorization of Reactive Blue 19 by Ganoderma sp. utilized Response Surface Methodology (RSM) to identify optimal conditions, suggesting a temperature of 27°C, a glycerol (B35011) concentration of 19.14 mg/L, and a pH of 6.3 for maximum decolorization. bioline.org.br
The influence of temperature on the removal of Reactive Red 195 by the horseradish peroxidase (HRP) enzyme has also been investigated, with optimal dye degradation reported at 40 °C. researchgate.net These findings underscore the variability of optimal conditions depending on the specific treatment method and the organism or material used.
Multivariate Experimental Designs (e.g., Box-Behnken, Central Composite Design)
Multivariate experimental designs, such as Box-Behnken Design (BBD) and Central Composite Design (CCD), are powerful statistical tools used to investigate the effects of multiple factors and their interactions on a response variable, such as dye removal efficiency. deswater.comminitab.commdpi.commatec-conferences.org These designs are particularly useful in optimizing complex processes where several parameters influence the outcome. matec-conferences.orgcapes.gov.br
CCD is a widely used second-order design in response surface methodology, suitable for fitting quadratic models without requiring a complete three-level factorial experiment. deswater.commatec-conferences.org It consists of factorial points, axial points, and center points. deswater.commdpi.commatec-conferences.org BBD, another class of response surface designs, is valuable for exploring the experimental space and avoiding extreme treatment combinations that might be impractical or lead to undesirable results. minitab.compsu.edu BBD typically requires fewer experimental runs than CCD for the same number of factors and is efficient for estimating first- and second-order coefficients. minitab.comtheopeneducator.com
Studies on the removal of reactive dyes have successfully employed these designs. For instance, the optimization of mixed reactive dye removal, including Reactive Blue 19 and Reactive Red 195, using dicyandiamide-formaldehyde (DCD-F) resin, was conducted using RSM with a Central Composite Design. deswater.com This approach allowed for the optimization of factors like contact time, pH, and resin dosage. deswater.com Similarly, a study on the modeling and optimization of Reactive Red 195 removal by sono-Fenton processes compared the effectiveness of Artificial Neural Network-Genetic Algorithm (ANN-GA) and RSM using experimental sets generated by a Box-Behnken design. capes.gov.br
Response Surface Methodology for Predictive Modeling
Response Surface Methodology (RSM) is a collection of statistical and mathematical techniques used for developing, improving, and optimizing processes. capes.gov.brinteresjournals.orgdeswater.com It is particularly effective for modeling and analyzing the relationship between a response variable and several independent variables, with the goal of optimizing the response. capes.gov.brdeswater.com RSM uses experimental designs, such as BBD and CCD, to generate data and then fits a polynomial model to the experimental results to create a response surface. deswater.cominteresjournals.orgdeswater.comresearchgate.net This surface can then be used to visualize the relationships between the factors and the response and to predict the optimal conditions. mdpi.comdeswater.comresearchgate.net
RSM has been successfully applied in optimizing the removal of reactive dyes, including this compound and related compounds. deswater.comcapes.gov.brinteresjournals.orgresearchgate.net For example, RSM was used to optimize the decolorization of Reactive Blue 19 by Ganoderma sp., identifying the optimal levels of glycerol concentration, temperature, and pH. bioline.org.br In another study, RSM was employed to optimize the adsorption of Reactive Red 195 dye on activated charcoal, investigating the influence of parameters like agitation time, temperature, and charcoal amount. interesjournals.org The application of RSM with CCD has also been demonstrated for optimizing the removal of Reactive Blue 19 and Reactive Red 195 from wastewater using DCD-F resin, allowing for the identification of optimal contact time, pH, and polymer dosage for maximum color removal. deswater.com
The predictive capability of RSM models allows for the estimation of treatment efficiency under various conditions, reducing the need for extensive experimentation. mdpi.comcapes.gov.brresearchgate.net
Computational Fluid Dynamics (CFD) for Reactor Hydrodynamics and Scale-Up
Computational Fluid Dynamics (CFD) is a powerful tool for simulating and analyzing fluid flow, heat transfer, and mass transfer within reactors. mdpi.commdpi.combioengineering.ch In the context of this compound treatment, CFD can provide valuable insights into reactor hydrodynamics, aiding in the design and scale-up of efficient treatment systems. worktribe.commdpi.commdpi.combioengineering.ch
CFD simulations can help understand mixing patterns, identify dead zones or regions of poor circulation, and predict the distribution of reactants and catalysts within the reactor. bioengineering.ch This information is crucial for optimizing reactor geometry and operating conditions to ensure efficient contact between the dye and the treatment agent, whether it be an adsorbent, microorganism, or catalyst.
Future Research Trajectories and Sustainable Approaches for Reactive Blue 195 Management
Innovations in Bioremediation: Genetic Engineering of Microorganisms and Enzyme Discovery
Bioremediation has emerged as a cost-effective and environmentally friendly approach for treating dye-containing wastewater. medcraveonline.com Innovations in this field are centered on enhancing the efficiency and robustness of biological systems through genetic engineering and the discovery of novel enzymes.
Novel Enzyme Production and Application
The enzymatic degradation of dyes offers a targeted and efficient treatment method. nih.gov Research is focused on identifying and producing novel enzymes with high specificity and activity towards recalcitrant dyes like Reactive Blue 195.
Studies have demonstrated the effectiveness of immobilized enzymes in decolorizing reactive dyes. For example, laccase immobilized on a fibrous polymer-grafted polypropylene (B1209903) chloride film has been used to decolorize various dyes. frontiersin.org Similarly, manganese peroxidase (MnP) isolated from G. lucidum IBL-05, when immobilized in alginate beads, showed enhanced decolorization of textile reactive dyes. researchgate.net The immobilization process can also alter the optimal operating conditions of the enzyme, such as pH and temperature, which can be advantageous for specific wastewater treatment scenarios. researchgate.net
Future research in this area will likely focus on:
Discovering new enzymes from diverse microbial sources with higher catalytic efficiency for reactive dyes.
Optimizing immobilization techniques to further improve enzyme stability and reusability. cdnsciencepub.com
Developing multi-enzyme systems that can achieve complete mineralization of dye molecules.
Development of Robust Microbial Strains and Consortia
The use of whole microbial cells, either as single strains or as consortia, is another key area of bioremediation research. The development of robust microbial strains and consortia capable of withstanding the harsh conditions of industrial effluents is a primary objective.
Genetic engineering plays a crucial role in developing microorganisms with enhanced dye-degrading capabilities. semanticscholar.orggjesm.net By modifying the genetic material of bacteria, it is possible to create strains that can target specific dyes and function effectively under varied environmental conditions. tandfonline.com Techniques like cloning, site-directed mutagenesis, and recombinant DNA technology are being used to accelerate the dye degradation process. tandfonline.com For instance, genetically modified Escherichia coli has been developed to degrade specific azo dyes. semanticscholar.org
Microbial consortia, which are mixed communities of different microorganisms, often exhibit higher degradation efficiency than single-species cultures. medcraveonline.comfrontiersin.org This is because the different strains can work synergistically, with one strain breaking down the complex dye molecule into simpler intermediates that can then be metabolized by other strains. medcraveonline.comfrontiersin.org This cooperative action can lead to the complete mineralization of the dye. medcraveonline.com For example, a consortium of Bacillus cereus, Pseudomonas fluorescens, Pseudomonas putida, and Stenotrophomonas acidaminiphila has been shown to be effective in decolorizing textile effluent. frontiersin.org Another study reported that a bacterial consortium could achieve 90% decolorization and a 70% reduction in Chemical Oxygen Demand (COD) of a textile dye effluent within 24 hours. longdom.org
Future research directions include:
Isolating and characterizing new microbial strains from dye-contaminated environments. researchgate.net
Developing stable and efficient microbial consortia for the treatment of mixed-dye effluents. medcraveonline.comnih.gov
Investigating the metabolic pathways of dye degradation to optimize the process. frontiersin.org
Advanced Material Science for Next-Generation Adsorbents and Photocatalysts
Advancements in material science are leading to the development of new and highly effective adsorbents and photocatalysts for the removal of dyes from wastewater.
Next-Generation Adsorbents: Adsorption is a widely used method for dye removal due to its simplicity and efficiency. frontiersin.org Research is now focused on developing low-cost and highly efficient adsorbents from various materials.
Biomass-based adsorbents: Agricultural waste products like wheat husk are being explored as economical and effective adsorbents for reactive dyes. ajol.info Studies have shown that chemically modified wheat husk can have a high adsorption capacity for dyes like C.I. Reactive Yellow 15. ajol.info
Nanocomposites: Novel bentonite (B74815) clay nanocomposites have demonstrated high removal efficiency for various reactive and direct dyes. mdpi.com These materials can be modified to enhance their adsorption capacity and are a cost-effective alternative to expensive adsorbents like activated carbon. mdpi.com
Industrial Byproducts: Materials like dredging sediment are being investigated as low-cost adsorbents. mdpi.com These materials can have a high surface area and be effective in removing cationic dyes from aqueous solutions. mdpi.com
Interactive Table: Comparison of Adsorbent Materials
| Adsorbent Material | Target Dye Type | Removal Efficiency | Key Advantages |
| Wheat Husk | Reactive Dyes | High | Low-cost, readily available |
| Bentonite Nanocomposites | Reactive, Direct, Acid Dyes | Up to 96.6% | Economical, high efficiency |
| Dredging Sediment | Cationic Dyes | High | Low-cost, eco-friendly |
| Titania-based Adsorbents | Acid, Reactive, Direct Dyes | High | Effective for various dye types |
Next-Generation Photocatalysts: Photocatalysis is an advanced oxidation process that can lead to the complete mineralization of organic pollutants like dyes. nih.gov Research is focused on developing highly efficient photocatalysts that can be activated by visible light, making the process more energy-efficient and cost-effective.
Economic Feasibility and Lifecycle Assessment of Advanced Treatment Technologies
LCA studies on textile wastewater treatment help to identify the environmental hotspots in the process and suggest areas for improvement. ncsu.edu For example, studies have shown that electricity consumption is a major contributor to the environmental impact of textile effluent treatment plants. researchgate.net An LCA of advanced oxidation processes like the Photo-Fenton process revealed that the chemicals used, such as hydrogen peroxide, are significant contributors to the environmental impact. cetjournal.it
Economic feasibility studies are essential to determine the viability of implementing new technologies on an industrial scale. These analyses consider capital costs, operational costs, and potential revenue from recovered resources. pantareiwater.com For instance, while Zero Liquid Discharge (ZLD) systems can be capital-intensive, they can also lead to long-term savings through water and resource recovery. watermanaustralia.com
Towards Zero-Liquid Discharge and Resource Recovery in Textile Dyeing Processes
The concept of Zero Liquid Discharge (ZLD) is gaining significant traction in the textile industry. kingsleygroup.co ZLD systems are designed to treat and recycle all wastewater, eliminating the discharge of liquid waste into the environment. watermanaustralia.comkingsleygroup.co These systems typically involve multiple stages of treatment, including reverse osmosis and evaporation, to recover water and dissolved solids. watermanaustralia.comforbesmarshall.com
Resource recovery is a key component of the ZLD approach. mdpi.com Valuable materials can be recovered from the wastewater, such as:
Water: Treated water can be reused in the dyeing process, reducing the demand for fresh water. pantareiwater.comgradiant.com
Salts: Salts used in the dyeing process can be recovered and reused. acs.org
Dyes: Unused dyes can be extracted from the effluent and potentially reused. rsc.org
A hybrid system combining nanofiltration and bipolar membrane electrodialysis has been shown to be effective in fractionating dyes and salts from textile wastewater, allowing for their recovery and reuse. acs.org
Policy and Regulatory Frameworks for Industrial Dye Effluent Management
Effective management of industrial dye effluents requires robust policy and regulatory frameworks. apacsci.com These frameworks set standards for the discharge of pollutants and promote the adoption of sustainable practices. apacsci.com
In the United States, the Environmental Protection Agency (EPA) sets effluent guidelines for textile mills under the Clean Water Act. epa.gov These regulations are incorporated into permits for facilities that discharge pollutants directly into waterways. epa.gov
In India, the Central Pollution Control Board (CPCB) has established guidelines for effluent treatment plants in the textile industry. netsolwater.com These guidelines specify the maximum permissible concentration of various pollutants in treated effluents. netsolwater.com For large-scale units in environmentally sensitive areas, the CPCB may mandate Zero Liquid Discharge. corpseed.com
International initiatives like the Zero Discharge of Hazardous Chemicals (ZDHC) program are also driving improvements in wastewater management in the textile industry. apacsci.comroadmaptozero.com The ZDHC provides a unified set of guidelines for wastewater and sludge quality, promoting transparency and standardized testing and reporting. roadmaptozero.com
The development of adaptive regulatory frameworks that can accommodate industry-specific needs and encourage innovative treatment solutions is crucial for improving environmental stewardship in the textile sector. mdpi.com
Q & A
Q. What are the standard methodologies for characterizing the adsorption kinetics of Reactive Blue 195 on cotton textiles under varying environmental conditions?
- Methodological Answer : Use pseudo-second-order kinetic models to quantify adsorption rates, as demonstrated in studies on structurally similar reactive dyes like Blue-19 . Key parameters include adsorption capacity (qe), rate constants (k2), and half-life (t0.5). Experiments should systematically vary pH (3–11), temperature (25–60°C), and ionic strength (0–50 g/L NaCl) while measuring dye uptake via UV-Vis spectroscopy. Calibration curves (e.g., Figure 20 in ) ensure accurate quantification .
Q. How can researchers optimize pH conditions for maximum adsorption efficiency of this compound in aqueous dyeing systems?
- Methodological Answer : Conduct pH-dependent adsorption isotherm experiments using buffers (e.g., acetate for pH 3–5, phosphate for pH 6–8, carbonate for pH 9–11). Monitor equilibrium adsorption capacity (qe) and correlate with zeta potential measurements of cellulose fibers to identify the point of zero charge (PZC). Optimal adsorption typically occurs near the PZC, where electrostatic interactions between the dye’s sulfonate groups and fiber surface are maximized .
Q. What validation protocols are essential when developing new analytical methods for quantifying this compound degradation products?
- Methodological Answer : Validate methods using recovery tests (spiked samples), limit of detection/quantification (LOD/LOQ) calculations, and cross-validation with HPLC-MS. Ensure subsampling follows guidelines in , including documenting minimum quantitation levels and sample homogeneity . For environmental samples, include controls for matrix effects (e.g., humic acid interference).
Advanced Research Questions
Q. How should researchers address contradictions in reported adsorption capacities of this compound across studies using different non-aqueous media?
- Methodological Answer : Perform comparative adsorption studies in standardized media (e.g., silicone oil vs. paraffin) while controlling for ionic strength, viscosity, and dielectric constant. Use multivariate regression to isolate media-specific effects. For conflicting data, apply contradiction analysis frameworks ( ) to evaluate whether discrepancies arise from methodological variability (e.g., agitation speed, particle size) or intrinsic dye-media interactions .
Q. What advanced spectroscopic techniques elucidate interaction mechanisms between this compound and cellulose fibers during dye fixation?
- Methodological Answer : Combine FTIR to track covalent bond formation (e.g., C-O-SO3 stretching at 1040 cm<sup>-1</sup>) and XPS to quantify surface sulfur content post-fixation. For spatial resolution, use SEM-EDS to map dye distribution on fibers. Reference structural analogs like Reactive Red 195 ( ) to infer reactive sites (e.g., chlorotriazine groups) .
Q. How can neural network modeling predict coagulation efficiency of this compound across varying polymer dosages and mixing intensities?
- Methodological Answer : Train a feedforward neural network using input variables (e.g., coagulant dose, mixing time, initial dye concentration) and output variables (e.g., removal efficiency, sludge volume). Use datasets from response surface methodology (RSM) experiments (e.g., Box-Behnken design) to capture nonlinear interactions. Validate with independent test data and generate neural interpretation plots (NIPs) to visualize feature importance, as shown in ’s Figure 9 .
Q. What statistical approaches resolve discrepancies between theoretical adsorption models and experimental data for this compound in hybrid dyeing systems?
- Methodological Answer : Apply Akaike Information Criterion (AIC) to compare model fit across Langmuir, Freundlich, and Sips isotherms. For kinetic mismatches, use residual plots to identify systematic deviations (e.g., overestimation in early timepoints). Incorporate intra-particle diffusion models if pore-blocking occurs. Cross-reference with ’s R² values (0.999 for silicone oil) to assess model suitability .
Q. How do reactive dye impurities (e.g., hydrolyzed byproducts) influence the reproducibility of this compound fixation studies?
- Methodological Answer : Quantify hydrolyzed dye content via ion-pair chromatography and correlate with fixation efficiency. Use technical-grade dyes (≥97% purity, as in ) and include hydrolysis controls (e.g., pH 12, 60°C for 1 hr). For reproducibility, document impurity profiles in supplementary materials per ’s guidelines .
Data Analysis and Contradiction Management
Q. What frameworks ensure robust interpretation of conflicting data on this compound’s photostability in UV/O3 advanced oxidation processes?
- Methodological Answer : Adopt a principal contradiction analysis () to identify dominant degradation pathways (e.g., •OH radical attack vs. direct ozonation). Use LC-MS to track intermediate formation (e.g., anthraquinone cleavage products) and electron spin resonance (ESR) to confirm radical involvement. Prioritize variables with the highest sensitivity indices in global uncertainty analyses .
Q. How can researchers standardize reporting practices for this compound adsorption studies to enhance cross-study comparability?
- Methodological Answer : Follow ’s experimental reporting guidelines: (1) Specify dye purity, (2) Detail fiber pretreatment (e.g., mercerization), (3) Report kinetic parameters (k2, qe, R²) with error margins, and (4) Provide raw data in supplementary files. Use IUPAC-endorsed terminology for adsorption mechanisms (e.g., "chemisorption-dominated process") .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
